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Compound of Interest

Compound Name: p-Tolualdehyde-d7

Cat. No.: B12401687

This guide provides an in-depth overview of the safety data and handling precautions for p-
Tolualdehyde-d7, tailored for researchers, scientists, and professionals in drug development.

Chemical Identification

Identifier Value

2,3,5,6-tetradeuterio-4-

IUPAC Name ) )
(trideuteriomethyl)benzaldehyde[1]
p-Tolualdehyde-d7 (2,3,5,6-d4; methyl-d3), 4-
Synonyms
methylbenzaldehyde-(2,3,5,6-d4, methyl-d3)[1]
CAS Number 1219805-23-8[1]
Molecular Formula CsD7HO
Molecular Weight 127.19 g/mol [1]

Note: Safety data for p-Tolualdehyde (CAS: 104-87-0) is used as a surrogate for the deuterated
form, as their chemical properties and associated hazards are expected to be nearly identical.

Hazard Identification and Classification

p-Tolualdehyde is classified as a hazardous chemical.[2] It is a combustible liquid that is
harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory
irritation.[2][3][4]
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GHS Hazard Statements:

H227: Combustible liquid.[3][5]

H302: Harmful if swallowed.[3][5]

H315: Causes skin irritation.[3][5]

H319: Causes serious eye irritation.[3][5]

H335: May cause respiratory irritation.[3]
NFPA 704 Rating:

o Health: 2 (Intense or continued but not chronic exposure could cause temporary
incapacitation or possible residual injury)[5]

o Flammability: 2 (Must be moderately heated or exposed to relatively high ambient
temperature before ignition can occur)[5]

« Instability/Reactivity: 0 (Normally stable, even under fire exposure conditions, and is not
reactive with water)[5]
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Hazard Identification
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Hazard Identification and Corresponding PPE

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of p-Tolualdehyde.
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Property Value Reference
Appearance Colorless to light yellow liquid 211416171
Odor Organic, almond-like [21[6]1[7]
Melting Point -6 °C (21.2 °F) [2][6]
Boiling Point 204 - 205 °C (399.2 - 401 °F) 216]

at 760 mmHg
Flash Point 71 °C (159.8 °F) [2][6]
Density 1.015-1.019 g/cm3 at 25 °C [2][8]

Vapor Pressure

<1 mbar at 20 °C

[2][6]

Vapor Density

4.1 (Air = 1)

[2](6]

Autoignition Temperature

435 °C (815 °F)

[2][6]

Solubility

Limited solubility in water;
soluble in organic solvents like

ethanol and ether.

[7]

Flammability Limits

Lower: 0.9%, Upper: 5.6%

[2][6]

Toxicology

Toxicological data is based on the non-deuterated form, p-Tolualdehyde.
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Metric Value Species Route Reference
LD50 1600 mg/kg Rat Oral [5]
i o Causes skin )
Skin Irritation o Rabbit Dermal [519]
irritation
Causes
o moderate to ]
Eye Irritation ) Rabbit Ocular [5109]
serious eye
irritation

o Not expected to
Genotoxicity _ - - [10][11]
be genotoxic

No Expected

) Sensitization
Skin )
S Induction Level - - [10][11]
Sensitization
(NESIL) of 1100
pg/cm?

Handling and Storage

Safe Handling Protocol:

o Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[12]
Ensure safety showers and eye wash stations are readily accessible.[2]

o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield meeting EN166 or OSHA
29 CFR 1910.133 standards.[2][12]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect
gloves before use and dispose of them properly after.[5][9]

o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[9][12]
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o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved
respirator.[3][12]

o General Hygiene: Avoid contact with eyes, skin, and clothing.[12] Do not breathe vapors or
mist.[5][9] Wash hands thoroughly after handling and before breaks.[5][9] Do not eat, drink,
or smoke in the work area.[2]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[9]
[12] Take precautionary measures against static discharge.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://beta.lakeland.edu/AboutUs/MSDS/PDFs/1196/p-Tolualdehyde%20(Sigma%20Aldrich)%2011-21-2012.pdf
https://pim-resources.coleparmer.com/sds/97158.pdf
https://pim-resources.coleparmer.com/sds/97158.pdf
https://www.chemicalbook.com/msds/p-tolualdehyde.pdf
https://www.cdhfinechemical.com/images/product/msds/10_269182793_4-METHYLBENZALDEHYDECASNO-104-87-0-MSDS.pdf
https://www.chemicalbook.com/msds/p-tolualdehyde.pdf
https://www.cdhfinechemical.com/images/product/msds/10_269182793_4-METHYLBENZALDEHYDECASNO-104-87-0-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/10_269182793_4-METHYLBENZALDEHYDECASNO-104-87-0-MSDS.pdf
https://pim-resources.coleparmer.com/sds/97158.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Preparation

REVEVASIDN

Ensure Proper Ventilation
(Fume Hood)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Locate Emergency Equipment
(Eyewash, Shower)

Handling
Y

Dispense Chemical

. Avoid Inhalation, Ingestion, Keep Away from
NG CIIEITET (CesEn and Skin/Eye Contact Ignition Sources

Post-Handling
Y

Dispose of Contaminated
Gloves and Waste Properly

Wash Hands Thoroughly

Store in a Cool, Dry,
Well-Ventilated Area

Click to download full resolution via product page

General Safe Handling Workflow

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b12401687?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Storage Conditions:
« Store in a cool, dry, and well-ventilated place.[9][12]

o Keep containers tightly closed to prevent exposure to air and moisture. The compound is air-
sensitive.[2][5]

o Store under an inert gas like nitrogen.[2][5]
o Keep away from heat, sparks, and open flames.[12]

e Incompatible materials include strong oxidizing agents, strong bases, and strong reducing
agents.[2]

First Aid and Emergency Procedures
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][12]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[12]

 Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Seek medical attention.[3][12]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[12]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (COz2).[2][9] Water mist can be used to cool closed containers.[2]

» Specific Hazards: The substance is a combustible liquid.[2] Vapors are heavier than air and
may travel to a source of ignition and flash back.[12] Containers may explode when heated.
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[2][12] Hazardous combustion products include carbon monoxide and carbon dioxide.[2]

* Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2][9]

Accidental Release Measures:

» Personal Precautions: Evacuate the area and ensure adequate ventilation.[9] Remove all
sources of ignition.[2][9] Avoid breathing vapors and contact with the substance.[5][9]

o Containment and Cleanup: Prevent further leakage if it is safe to do so. Do not let the
product enter drains.[5][9] Absorb the spill with an inert material (e.g., sand, vermiculite, or
earth) and place it in a suitable, closed container for disposal.[5][12]
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First Aid Response to Exposure
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Experimental Protocols

The safety data sheets reviewed for this guide do not contain specific experimental protocols.
Methodologies for use will be application-dependent and should be developed by the research
personnel. All protocols must incorporate the safety and handling precautions outlined in this
document.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not mix with other waste. Contaminated containers should be
treated as the product itself. It is recommended to use a licensed disposal company.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of p-Tolualdehyde-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401687#safety-data-sheet-and-handling-
precautions-for-p-tolualdehyde-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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